![molecular formula C21H19ClFN3O2 B2874439 2-(2-chlorophenyl)-N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)acetamide CAS No. 1058499-66-3](/img/structure/B2874439.png)
2-(2-chlorophenyl)-N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-chlorophenyl)-N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)acetamide is a useful research compound. Its molecular formula is C21H19ClFN3O2 and its molecular weight is 399.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photovoltaic Efficiency and Ligand-Protein Interactions
The chemical compound 2-(2-chlorophenyl)-N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)acetamide, and related analogs, have been studied for their potential applications in various fields of scientific research. A study by Mary et al. (2020) explored the synthesis of bioactive benzothiazolinone acetamide analogs, including variations related to the compound . These compounds demonstrated significant photochemical and thermochemical properties, suggesting their potential use as photosensitizers in dye-sensitized solar cells (DSSCs). They exhibited good light harvesting efficiency (LHE) and favorable free energy of electron injection, making them suitable for photovoltaic applications. Moreover, the study conducted molecular docking to understand the binding interactions of these ligands with Cyclooxygenase 1 (COX1), indicating potential bioactive applications (Mary et al., 2020).
Antimicrobial Activity
Research into novel diphenylamine derivatives, which share a structural resemblance to the specified acetamide compound, has shown significant antimicrobial and antifungal activities. Kumar and Mishra (2015) synthesized a series of compounds through the chloroacetylation of diphenylamine, leading to derivatives with potent antimicrobial properties. This work suggests that structurally similar acetamide compounds might also possess valuable antimicrobial and antifungal properties, warranting further exploration for potential applications in treating bacterial and fungal infections (Kumar & Mishra, 2015).
Nonlinear Optical (NLO) Properties
Castro et al. (2017) investigated the nonlinear optical properties of crystalline acetamides, including structures that are conceptually similar to this compound. The study employed an approach considering the supermolecule in combination with an interactive electrostatic system, revealing these crystals as promising candidates for photonic devices like optical switches, modulators, and for optical energy applications. Such investigations highlight the potential of this compound in advancing technologies reliant on nonlinear optical materials (Castro et al., 2017).
properties
IUPAC Name |
2-(2-chlorophenyl)-N-[3-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]propyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClFN3O2/c22-18-5-2-1-4-16(18)14-20(27)24-12-3-13-26-21(28)11-10-19(25-26)15-6-8-17(23)9-7-15/h1-2,4-11H,3,12-14H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCVXTRFZINONLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClFN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.